Cas no 164178-26-1 (Olean-12-en-28-oic acid, 3-[(O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-xylopyranosyl-(1→2)-α-L-arabinopyranosyl-(1→6)]-β-D-glucopyranosyl)oxy]-16,21-dihydroxy-, γ-lactone, (3β,16α,21β)-)

Olean-12-en-28-oic acid, 3-[(O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-xylopyranosyl-(1→2)-α-L-arabinopyranosyl-(1→6)]-β-D-glucopyranosyl)oxy]-16,21-dihydroxy-, γ-lactone, (3β,16α,21β)- structure
164178-26-1 structure
Product name:Olean-12-en-28-oic acid, 3-[(O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-xylopyranosyl-(1→2)-α-L-arabinopyranosyl-(1→6)]-β-D-glucopyranosyl)oxy]-16,21-dihydroxy-, γ-lactone, (3β,16α,21β)-
CAS No:164178-26-1
MF:C52H82O22
MW:1059.19429922104
CID:189786

Olean-12-en-28-oic acid, 3-[(O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-xylopyranosyl-(1→2)-α-L-arabinopyranosyl-(1→6)]-β-D-glucopyranosyl)oxy]-16,21-dihydroxy-, γ-lactone, (3β,16α,21β)- Chemical and Physical Properties

Names and Identifiers

    • 2)-a-L-arabinopyranosyl-(1&reg
    • 6)]-b-D-glucopyranosyl)oxy]-16,21-dihydroxy-, g-lactone, (3b,16a,21b)- (9CI)
    • Albiziasaponin C (Albizia lebbeck)
    • AlbiziasaponinC
    • Concinnoside F
    • CID 101922022
    • Olean-12-en-28-oic acid, 3-[(O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-xylopyranosyl-(1→2)-α-L-arabinopyranosyl-(1→6)]-β-D-glucopyranosyl)oxy]-16,21-dihydroxy-, γ-lactone, (3β,16α,21β)-
    • Inchi: 1S/C52H82O22/c1-47(2)14-22-21-8-9-28-49(5)12-11-30(48(3,4)27(49)10-13-50(28,6)51(21,7)15-29(56)52(22)16-31(47)72-46(52)65)71-45-41(74-43-39(64)36(61)34(59)25(17-53)69-43)37(62)35(60)26(70-45)20-68-44-40(33(58)24(55)19-67-44)73-42-38(63)32(57)23(54)18-66-42/h8,22-45,53-64H,9-20H2,1-7H3/t22-,23+,24-,25+,26+,27-,28+,29+,30-,31-,32-,33-,34+,35+,36-,37-,38+,39+,40+,41+,42-,43-,44-,45-,49-,50+,51+,52+/m0/s1
    • InChI Key: PBFBKJDZKGGOJI-QGFYGMARSA-N
    • SMILES: O1C([C@]23C[C@H]1C(C)(C)C[C@H]2C1=CC[C@@H]2[C@@]4(C)CC[C@@H](C(C)(C)[C@@H]4CC[C@@]2(C)[C@]1(C)C[C@H]3O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@H](CO2)O)O)O[C@H]2[C@@H]([C@H]([C@@H](CO2)O)O)O)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O

Computed Properties

  • Exact Mass: 1058.53
  • Monoisotopic Mass: 1058.53
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 74
  • Rotatable Bond Count: 10
  • Complexity: 2090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 28
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 343
  • XLogP3: 1.102

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • pka: 12.83±0.70(Predicted)

Olean-12-en-28-oic acid, 3-[(O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-xylopyranosyl-(1→2)-α-L-arabinopyranosyl-(1→6)]-β-D-glucopyranosyl)oxy]-16,21-dihydroxy-, γ-lactone, (3β,16α,21β)- Related Literature

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